Sodium ion
Sodium ion
Sodium(1+) is a monoatomic monocation obtained from sodium. It has a role as a human metabolite and a cofactor. It is an alkali metal cation, an elemental sodium, a monovalent inorganic cation and a monoatomic monocation.
Sodium cation is an Osmotic Laxative. The mechanism of action of sodium cation is as an Osmotic Activity. The physiologic effect of sodium cation is by means of Increased Large Intestinal Motility, and Inhibition Large Intestine Fluid/Electrolyte Absorption.
Sodium ion is a natural product found in Heliotropium floridum, Montanoa frutescens, and other organisms with data available.
Sodium is a metabolite found in or produced by Saccharomyces cerevisiae.
See also: Sodium Chloride (active moiety of); Sodium Sulfate (active moiety of); Sodium Bicarbonate (active moiety of) ... View More ...
Sodium cation is an Osmotic Laxative. The mechanism of action of sodium cation is as an Osmotic Activity. The physiologic effect of sodium cation is by means of Increased Large Intestinal Motility, and Inhibition Large Intestine Fluid/Electrolyte Absorption.
Sodium ion is a natural product found in Heliotropium floridum, Montanoa frutescens, and other organisms with data available.
Sodium is a metabolite found in or produced by Saccharomyces cerevisiae.
See also: Sodium Chloride (active moiety of); Sodium Sulfate (active moiety of); Sodium Bicarbonate (active moiety of) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
17341-25-2
VCID:
VC21043639
InChI:
InChI=1S/Na/q+1
SMILES:
[Na+]
Molecular Formula:
Na+
Molecular Weight:
22.9897693 g/mol
Sodium ion
CAS No.: 17341-25-2
Cat. No.: VC21043639
Molecular Formula: Na+
Molecular Weight: 22.9897693 g/mol
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| Description | Sodium(1+) is a monoatomic monocation obtained from sodium. It has a role as a human metabolite and a cofactor. It is an alkali metal cation, an elemental sodium, a monovalent inorganic cation and a monoatomic monocation. Sodium cation is an Osmotic Laxative. The mechanism of action of sodium cation is as an Osmotic Activity. The physiologic effect of sodium cation is by means of Increased Large Intestinal Motility, and Inhibition Large Intestine Fluid/Electrolyte Absorption. Sodium ion is a natural product found in Heliotropium floridum, Montanoa frutescens, and other organisms with data available. Sodium is a metabolite found in or produced by Saccharomyces cerevisiae. See also: Sodium Chloride (active moiety of); Sodium Sulfate (active moiety of); Sodium Bicarbonate (active moiety of) ... View More ... |
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| CAS No. | 17341-25-2 |
| Molecular Formula | Na+ |
| Molecular Weight | 22.9897693 g/mol |
| IUPAC Name | sodium(1+) |
| Standard InChI | InChI=1S/Na/q+1 |
| Standard InChI Key | FKNQFGJONOIPTF-UHFFFAOYSA-N |
| SMILES | [Na+] |
| Canonical SMILES | [Na+] |
| Melting Point | 97.82 °C |
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